Cas no 1289208-98-5 (4-Chloro-3-(methylthio)benzaldehyde)

• Product Name: 4-Chloro-3-(methylthio)benzaldehyde
• CAS No: 1289208-98-5
• MF: C₈H₇ClOS
• MW: 186.658580064774
• MDL: MFCD29122064
• CID: 5074186
• Update Time: 2026-03-01

4-Chloro-3-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(methylthio)benzaldehyde

• MDL： MFCD29122064
• Inchi： 1S/C8H7ClOS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-5H,1H3
• InChI Key： IJAIUCCJCLRFQA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 4-Chloro-3-(methylthio)benzaldehyde

4-Chloro-3-(methylthio)benzaldehyde and Its Role in CAS No. 1289208-98-5: A Comprehensive Overview of Chemical Structure, Biological Activity, and Applications

4-Chloro-3-(methylthio)benzaldehyde is a versatile aromatic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. With the CAS No. 1289208-98-5 identifier, this molecule belongs to the class of substituted benzaldehydes, which are widely studied for their roles in drug discovery, material science, and biological signaling pathways. The compound’s molecular framework, characterized by a benzene ring substituted with a chlorine atom at the 4-position and a methylthio group at the 3-position, along with an aldehyde functional group, provides a foundation for its diverse biochemical interactions.

Recent studies have highlighted the significance of 4-Chloro-3-(methylthio)benzaldehyde in modulating cellular processes. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with protein kinase C (PKC) isoforms, suggesting potential applications in anti-cancer therapies. This finding aligns with the broader trend of exploring aromatic aldehydes as scaffolds for developing targeted drug candidates with high specificity and reduced off-target effects. The molecule’s reactivity is further enhanced by the presence of the methylthio group, which can form disulfide bonds or engage in electrophilic interactions with biological targets.

From a synthetic perspective, 4-Chloro-3-(methylthio)benzaldehyde is often used as a building block in the preparation of functionalized derivatives. A 2024 study published in Organic & Biomolecular Chemistry described the use of this compound in the synthesis of fluorescent probes for imaging applications. The aldehyde group serves as a reactive handle for conjugation with fluorescent dyes, while the methylthio substituent provides steric and electronic modulation to optimize the probe’s performance. This application underscores the molecule’s utility in biomarker detection and cellular imaging technologies.

Another area of interest is the antimicrobial activity of 4-Chloro-3-(methylthio)benzaldehyde. Research published in Antimicrobial Agents and Chemotherapy in 2023 revealed that this compound exhibits inhibitory effects against multidrug-resistant bacteria, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action appears to involve the disruption of cell membrane integrity and the interference with biofilm formation, which are critical for bacterial survival and virulence. These findings position 4-Chloro-3-(methylthio)benzaldehyde as a potential candidate for antimicrobial drug development.

Furthermore, the compound’s role in photodynamic therapy (PDT) has been explored in recent years. A 2024 study in Photochemical & Photobiological Sciences demonstrated that 4-Chloro-3-(methylthio)benzaldehyde can serve as a photosensitizer when conjugated with photoreactive moieties. The molecule’s ability to absorb light in the visible spectrum and generate reactive oxygen species (ROS) makes it a promising candidate for targeted phototherapy applications, particularly in oncology and skin diseases. This application highlights the molecule’s adaptability to different therapeutic modalities.

From a chemical perspective, the 4-Chloro-3-(methylthio)benzaldehyde structure is notable for its electronic properties. The chlorine substituent at the 4-position introduces electron-withdrawing effects, which can influence the molecule’s reactivity and selectivity. Meanwhile, the methylthio group at the 3-position acts as an electron-donating group, creating a balance that enhances the molecule’s ability to participate in electrophilic addition and nucleophilic substitution reactions. This dual functionality is critical for its application in organic synthesis and drug design.

Recent advances in computational chemistry have also contributed to understanding the behavior of 4-Chloro-3-(methylthio)benzaldehyde. Molecular docking studies and quantum mechanical calculations have shown that the compound can bind to various protein targets, including cytochrome P450 enzymes and ion channels. These interactions suggest potential applications in metabolic regulation and < neurological disorders. The ability to predict binding affinity and selectivity using computational tools has accelerated the discovery of new therapeutic applications for this molecule.

Additionally, the 4-Chloro-3-(methylthio)benzaldehyde has been investigated for its role in photovoltaic materials. A 2023 study in Advanced Energy Materials reported that the compound can be incorporated into organic photovoltaic (OPV) devices to enhance charge transport efficiency. The molecule’s conjugated aromatic structure allows for efficient electron delocalization, making it a suitable candidate for organic semiconductors. This application extends the molecule’s utility beyond traditional biomedical contexts into energy technologies.

Despite its promising properties, the 4-Chloro-3-(methylthio)benzaldehyde also presents challenges that require further investigation. For example, its toxicological profile needs to be thoroughly evaluated, particularly in long-term exposure studies. While initial studies suggest low toxicity, the potential for genotoxic effects or environmental persistence remains an area of concern. Addressing these challenges is crucial for ensuring the safe and effective use of the compound in various applications.

In conclusion, 4-Chloro-3-(methylthio)benzaldehyde is a multifunctional molecule with significant potential in biomedical research and material science. Its unique chemical structure and reactivity make it a valuable scaffold for developing novel therapeutics, imaging agents, and functional materials. As research in this area continues to advance, the molecule’s role in addressing complex biological and technological challenges is likely to expand further.